Cas no 325812-49-5 (Piperazine, 1-methyl-4-[(2-nitrophenyl)sulfonyl]-)

Piperazine, 1-methyl-4-[(2-nitrophenyl)sulfonyl]- structure
325812-49-5 structure
Product Name:Piperazine, 1-methyl-4-[(2-nitrophenyl)sulfonyl]-
CAS No:325812-49-5
MF:C11H15N3O4S
MW:285.319501161575
CID:1451916
PubChem ID:768225
Update Time:2025-04-20

Piperazine, 1-methyl-4-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-methyl-4-[(2-nitrophenyl)sulfonyl]-
    • 2-nitro-(N-methylpiperazinyl)phenylsulphonamide
    • SCHEMBL2061369
    • AB00082793-01
    • DB-147674
    • 325812-49-5
    • AKOS000671432
    • 1-METHYL-4-(2-NITROBENZENESULFONYL)PIPERAZINE
    • SR-01000406835-1
    • Oprea1_116136
    • Oprea1_086989
    • 1-Methyl-4-((2-nitrophenyl)sulfonyl)piperazine
    • Cambridge id 5357701
    • STK040013
    • SR-01000406835
    • 1-methyl-4-[(2-nitrophenyl)sulfonyl]piperazine
    • Inchi: 1S/C11H15N3O4S/c1-12-6-8-13(9-7-12)19(17,18)11-5-3-2-4-10(11)14(15)16/h2-5H,6-9H2,1H3
    • InChI Key: LLTMHDQEWCGGDU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 285.07845
  • Monoisotopic Mass: 285.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 83.76
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